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Executive Summary
3-Hydroxytridecanoic acid (3-OH-C13:0) is a saturated 3-hydroxy fatty acid that plays a

crucial, albeit less studied, role as a structural component of the outer membrane of specific

Gram-negative bacteria. As a constituent of lipopolysaccharide (LPS), it is integral to the

formation of Lipid A, the hydrophobic anchor of LPS that establishes the primary barrier

function of the outer membrane. The synthesis of 3-OH-C13:0 occurs via the highly conserved

bacterial fatty acid synthesis (FAS II) pathway, and its subsequent incorporation into Lipid A is a

critical, enzymatically-driven process. Beyond its structural role, the presence of 3-hydroxy fatty

acids in the bacterial envelope has implications for host-pathogen interactions, serving as

microbe-associated molecular patterns (MAMPs) that can be recognized by host immune

systems. This document provides a comprehensive overview of the synthesis, incorporation,

and multifaceted biological functions of 3-hydroxytridecanoic acid, presents quantitative data,

details key experimental protocols for its study, and outlines the biochemical pathways

involved.

Synthesis and Incorporation into Lipid A
The journey of 3-hydroxytridecanoic acid from a simple precursor to a core component of the

bacterial outer membrane involves two major stages: its de novo synthesis via the fatty acid

synthesis (FAS II) pathway and its subsequent transfer to a sugar backbone to initiate Lipid A

biosynthesis.
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Fatty Acid Synthesis (FAS II) Pathway
Bacteria utilize the Type II fatty acid synthesis (FAS II) system, which involves a series of

discrete, soluble enzymes, to produce acyl chains. The process is a cycle of elongation where

a 3-hydroxyacyl-ACP intermediate is a key transient species.

The cycle begins with the condensation of malonyl-ACP with an acyl-ACP primer. The resulting

3-ketoacyl-ACP is then reduced by the NADPH-dependent enzyme FabG to form a 3-

hydroxyacyl-ACP.[1] This intermediate is subsequently dehydrated by FabZ to create a trans-2-

enoyl-ACP, which is finally reduced by the NADH-dependent FabI to yield a saturated acyl-

ACP, now two carbons longer.[1] This cycle repeats until the desired chain length, such as

tridecanoic acid (C13), is achieved. The 3-hydroxytridecanoyl-ACP is the direct precursor

molecule utilized in Lipid A synthesis.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways -
PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b041488?utm_src=pdf-body-img
https://www.benchchem.com/product/b041488?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4095770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4095770/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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